Ethyl 4-((3-methoxybenzyl)amino)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(3-methoxyphenyl)methylamino]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C21H21N3O4/c1-3-28-21(26)20-18(22-14-15-8-7-11-17(12-15)27-2)13-19(25)24(23-20)16-9-5-4-6-10-16/h4-13,22H,3,14H2,1-2H3
• InChI Key: OHTXSRHFCIUYRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NCC2=CC(=CC=C2)OC)C3=CC=CC=C3
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

Compounds like this usually belong to the class of organic compounds known as benzylamines, which are compounds containing a benzylamine moiety, which consists of a benzene ring substituted by an amine.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of aldehydes or ketones with primary or secondary amines, forming imines (with primary amines) or enamines (with secondary amines) along with water as a byproduct.

Molecular Structure Analysis

The molecular structure of similar compounds is often analyzed using techniques such as X-ray diffraction. Functional groups and vibrational modes can be analyzed by spectral studies.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve nucleophilic addition of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed using various techniques. For example, the transparency, cut-off wavelength, and emission property can be analyzed using UV–Vis spectrophotometer and PL studies. Thermal stability and hardness behavior can also be analyzed.

Scientific Research Applications

Superalloy Fusion Welding Enhancement

Superalloys are critical materials in aviation, aerospace, and other high-temperature applications. Researchers have investigated the use of “Ethyl 4-((3-methoxybenzyl)amino)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate” as an additive to improve superalloy fusion welding. .

Molecular Spectroscopy Studies

Molecular spectroscopy plays a pivotal role in characterizing organic and inorganic materials. Researchers have employed this compound in Fourier Transform Infrared (FTIR) and Raman spectroscopy studies. Its unique vibrational modes provide valuable information about molecular structures, conformations, and intermolecular interactions. .

Real-Time Precision Opto-Control (RPOC) in Biological Research

In the life sciences, precision control of chemical processes within live cells is crucial. Researchers at Purdue University have developed RPOC technology, which allows site-specific and chemical-specific control of cellular processes. .

Mechanism of Action

The mechanism of action of similar compounds often starts with the nucleophilic addition of a primary amine to the carbonyl group of an aldehyde or ketone.

Safety and Hazards

The safety and hazards of similar compounds can be found in their respective Safety Data Sheets.

Future Directions

The future directions of research on similar compounds often involve their potential applications in different areas such as frequency conversion, laser technology, optical switching, color displays, optical data storage, etc.